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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary studies on the

efficacy of NSC61610, a novel small molecule that has demonstrated significant

immunomodulatory effects. The primary focus of existing research has been on its role in

mitigating inflammation, particularly in the context of infectious diseases such as influenza. The

core mechanism of action for NSC61610 involves its function as a ligand for the Lanthionine

Synthetase C-like 2 (LANCL2) receptor.

Core Mechanism of Action
NSC61610 acts as an orally active ligand for LANCL2.[1] The binding of NSC61610 to LANCL2

initiates a signaling cascade that has been shown to modulate host immune responses. This

activation of the LANCL2 pathway is central to the therapeutic effects observed in preclinical

models.[2][3]

Signaling Pathway
The interaction between NSC61610 and LANCL2 leads to the activation of downstream

signaling pathways that play a crucial role in regulating inflammation. Key signaling events

include the accumulation of cyclic AMP (cAMP) and the phosphorylation of protein kinase A

(PKA).[1] This pathway ultimately influences the expression of various cytokines and the

trafficking of immune cells. The therapeutic actions of NSC61610 are abrogated when LANCL2

is silenced, confirming its dependence on this receptor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1680230#preliminary-studies-on-nsc61610-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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